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Compound of Interest

Compound Name: Neotuberostemonone

Cat. No.: B14802363

Get Quote

Disclaimer: As of the compilation of this document, a specific Safety Data Sheet (SDS) for

Neotuberostemonone is not readily available in public databases. The following disposal

procedures are based on general best practices for handling novel, biologically active

compounds of natural origin, specifically alkaloids, in a laboratory setting. Researchers must

consult their institution's Environmental Health and Safety (EHS) department for guidance and

adhere to all local, state, and federal regulations. When available, the supplier's SDS for

Neotuberostemonone must be consulted and its recommendations followed.

Neotuberostemonone is a natural product isolated from Stemona mairei.[1][2] Like many

alkaloids, it may possess significant biological activity and should be handled with care.[3][4][5]

In the absence of specific toxicity and ecotoxicity data, a precautionary approach is warranted,

treating the compound and its waste as hazardous chemical waste.

Chemical and Physical Properties of
Neotuberostemonone
A summary of the known properties of Neotuberostemonone is provided below. The lack of

comprehensive data underscores the need for cautious handling and disposal.
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Property Value Source

CAS Number 954379-68-1

Molecular Formula C22H31NO6

Product Type Natural Product

Source Stemona mairei

Storage Temperature -20℃

Step-by-Step Disposal Protocol for
Neotuberostemonone Waste
The following protocol outlines the recommended steps for the safe disposal of

Neotuberostemonone and materials contaminated with it. This procedure is designed to

minimize exposure to laboratory personnel and prevent environmental contamination.

1. Waste Identification and Segregation:

Treat all Neotuberostemonone waste as hazardous chemical waste. This includes pure

compound, solutions, and any materials that have come into contact with it (e.g., pipette tips,

gloves, vials, absorbent paper).

Do not mix Neotuberostemonone waste with other waste streams unless explicitly

permitted by your institution's EHS guidelines. Incompatible chemicals can react violently or

produce toxic fumes.

Segregate waste into the following categories in designated, clearly labeled containers:

Solid Waste: Contaminated personal protective equipment (PPE), weigh boats, and other

solid materials.

Liquid Waste: Unused solutions, solvent rinsates, and other liquid mixtures containing

Neotuberostemonone.
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Sharps Waste: Contaminated needles, syringes, and glass Pasteur pipettes should be

placed in a designated sharps container for chemical-contaminated sharps.

2. Waste Collection and Labeling:

Use appropriate, leak-proof containers for waste collection that are compatible with the

chemical nature of the waste.

Label all waste containers clearly with "Hazardous Waste" and the full chemical name,

"Neotuberostemonone." Include the concentration and any other components of the waste

mixture.

Keep waste containers securely closed when not in use.

3. Decontamination Procedures:

Work Surfaces: Decontaminate benches and other surfaces where Neotuberostemonone
was handled using an appropriate solvent (e.g., ethanol), followed by a general laboratory

cleaner. Collect all cleaning materials as solid hazardous waste.

Glassware: Rinse contaminated glassware three times with a suitable solvent. The first two

rinses should be collected as hazardous liquid waste. The third rinse may be discarded in the

sink, provided the concentration of the compound is negligible and local regulations permit it.

Consult your EHS department for specific guidance on glassware decontamination.

4. Storage of Chemical Waste:

Store waste containers in a designated Satellite Accumulation Area (SAA) that is at or near

the point of generation.

Ensure the SAA is a secondary containment system to prevent the spread of spills.

Do not accumulate more than 55 gallons of hazardous waste or 1 quart of acutely toxic

waste in an SAA.

5. Final Disposal:
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Arrange for the collection of the hazardous waste by your institution's EHS department or a

licensed hazardous waste disposal contractor.

Do not dispose of Neotuberostemonone down the drain or in the regular trash.

Logical Workflow for Neotuberostemonone Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Neotuberostemonone waste in a research laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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